3-Methoxy-N-methylcyclobutan-1-amine hydrochloride
Overview
Description
3-Methoxy-N-methylcyclobutan-1-amine hydrochloride, also known as 3-MeO-PCMA or Methoxetamine, is a synthetic dissociative drug that is structurally related to ketamine and phencyclidine (PCP). It was first synthesized in 2010 and has gained popularity among researchers due to its unique chemical structure and potential therapeutic applications.
Scientific Research Applications
Organic Synthesis and Stereochemistry
One study detailed the synthesis and stereochemical analysis of cis-1-methoxycarbonyl-2-methylcyclobutane, demonstrating the efficiency of synthesizing racemic compounds without trans isomer contamination and providing insights into their structural configurations through X-ray crystallography (Baldwin & Burrell, 2000).
Medicinal Chemistry Applications
Research has been conducted on the synthesis of 3,4-methylenedioxy-5,4'-dimethoxy-3'-amino-Z-stilbene and its derivatives, revealing potent anticancer activity against a range of cancer cell lines. This highlights the compound's role in inhibiting tubulin polymerization, a crucial mechanism for anticancer activity (G. Pettit et al., 2003).
Fluorescent Probes and Protecting Groups
In the realm of analytical chemistry, a study introduced a novel fluorescent protecting group for primary amines based on 3-acetyl-4-hydroxycoumarin derivatives. This advancement aids in the fluorescent labeling of amines and amino acids, facilitating their detection and analysis (P. Kuo & Ding-Yah Yang, 2008).
properties
IUPAC Name |
3-methoxy-N-methylcyclobutan-1-amine;hydrochloride |
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InChI |
InChI=1S/C6H13NO.ClH/c1-7-5-3-6(4-5)8-2;/h5-7H,3-4H2,1-2H3;1H |
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| Source | PubChem | |
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InChI Key |
QSSKHKPWUASZNI-UHFFFAOYSA-N |
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| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC1CC(C1)OC.Cl |
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| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H14ClNO |
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| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
151.63 g/mol |
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| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Methoxy-N-methylcyclobutan-1-amine hydrochloride | |
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